Cas no 886851-57-6 ((4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol)

• Product Name: (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol
• CAS No: 886851-57-6
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 712934
• PubChem ID: 20110144
• Update Time: 2025-06-08

(4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol
• (4-methyl-2-pyridin-4-yl-1,3-thiazol-5-yl)methanol
• 5-(HYDROXYMETHYL)-4-METHYL-2-PYRIDIN-4-YL-1,3-THIAZOLE
• 5-Thiazolemethanol,4-methyl-2-(4-pyridinyl)-
• (4-Methyl-2-pyrid-4-yl-1,3-thiazol-5-yl)methanol
• 5-(Hydroxymethyl)-4-methyl-2-(pyridin-4-yl)-1,3-thiazole
• MS-22059
• CHEBI:194883
• [4-methyl-2-(pyridin-4-yl)-1,3-thiazol-5-yl]methanol
• AKOS000345416
• MFCD09817497
• DTXSID80602566
• FT-0735756
• 886851-57-6
• F13031

• MDL： MFCD09817497
• Inchi： 1S/C10H10N2OS/c1-7-9(6-13)14-10(12-7)8-2-4-11-5-3-8/h2-5,13H,6H2,1H3
• InChI Key： WSBUFMYJALKFHJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CC=2)=NC(C)=C1CO

Computed Properties

• Exact Mass: 206.05100
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.283
• Melting Point: 156-157.5°C
• Boiling Point: 426℃
• Flash Point: 211℃
• Refractive Index: 1.623
• PSA: 74.25000
• LogP: 2.00580

(4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-26-36/37/39

Additional information on (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol

Introduction to (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol (CAS No. 886851-57-6)

(4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol, also known by its CAS number 886851-57-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structure of (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol makes it a promising candidate for various therapeutic applications.

The molecular formula of (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol is C₁₃H₁₃N₂OS, and its molecular weight is approximately 243.31 g/mol. The compound features a thiazole ring fused with a pyridine ring, along with a methyl group and a hydroxymethyl group. These structural elements contribute to its chemical stability and biological activity, making it an attractive target for drug development.

Recent studies have highlighted the potential of (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol effectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell viability and increased apoptosis in cancer cells.

In addition to its antitumor properties, (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound possesses anti-inflammatory effects by modulating the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (4-Methyl-2-(pyridin-4-yl)thiazol-5-yl)methanol could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of (4-Methyl-2-(pyridin-4-y l)thiazol -5 - yl )methanol strong > have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and good plasma stability, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Methyl - 2 - ( pyridin - 4 - yl ) thiazol - 5 - yl ) methanol strong > in human subjects. Early phase I trials have reported promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

In conclusion, (4-Methyl - 2 - ( pyridin - 4 - yl ) thiazol - 5 - yl ) methanol strong > ( CAS No . 886851 - 57 - 6 ) is a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for drug development . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , potentially leading to new treatments for various diseases .